6-(2-Chloro-6-fluorobenzyl)-3-pyridazinol

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C11H8ClFN2O/c12-9-2-1-3-10(13)8(9)6-7-4-5-11(16)15-14-7/h1-5H,6H2,(H,15,16)
• InChI Key: KUHBNKDLHZTBJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CC2=NNC(=O)C=C2)F
• Molecular Formula: C11H8ClFN2O
• Molecular Weight: 238.64 g/mol

Description

Synthesis Analysis

The synthesis of “2-Chloro-6-fluorobenzyl” involves the reaction of 2-chloro-6-fluorobenzyl alcohol with 4-methoxybenzoic acid in the presence of a catalyst.

Molecular Structure Analysis

The molecular formula of “2-Chloro-6-fluorobenzyl chloride” is C7H5Cl2F. The molecular weight is 179.019.

Physical And Chemical Properties Analysis

The melting point of “2-Chloro-6-fluorobenzyl chloride” is 7 °C, and its boiling point is 208-210 °C. The density is 1.401 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Properties

• Kuraishi (1960) explored the hydrolysis of 2-phenyl-6-chlorooxazolo[5, 4-c]pyridazine, yielding 4-benzamido-6-chloro-3-pyridazinol and 4-amino-6-chloro-3-pyridazinol, demonstrating the chemical transformations and potential applications in organic synthesis (Kuraishi, 1960).

Medical Imaging and Diagnostics

• Mou et al. (2012) synthesized and evaluated 18F-labeled pyridaben analogs for potential use in myocardial perfusion imaging with PET, highlighting the application in diagnostic imaging and cardiology (Mou et al., 2012).

Antiviral Research

• Rotili et al. (2014) investigated the effects of 6-(2-chloro-6-fluorobenzyl)-2-(alkylthio)pyrimidin-4(3H)-ones in HIV-1 infected cells, demonstrating its potential in antiviral drug development (Rotili et al., 2014).

Pharmacology

• Sato et al. (2016) identified novel GPR39 agonists with applications in pharmacology, indicating a role in drug discovery and molecular pharmacology (Sato et al., 2016).

Corrosion Inhibition

• Kalai et al. (2020) explored the synthesis of pyridazinone derivatives as corrosion inhibitors for mild steel, revealing its potential in materials science and corrosion prevention (Kalai et al., 2020).

Metabolism Studies

• Cardoso et al. (2019) studied the in vitro metabolic profile of a synthetic α2-adrenergic agonist, shedding light on its metabolic pathways and implications for drug metabolism research (Cardoso et al., 2019).

Molecular Structure and Analysis

• Banu et al. (2014) conducted structure analyses of fluorobenzyl-imidazo[2,1-b][1,3,4]thiadiazoles, providing insights into molecular architecture and crystallography (Banu et al., 2014).

Safety and Hazards

“2-Chloro-6-fluorobenzyl” compounds are considered hazardous. They cause skin irritation, serious eye irritation, and may cause respiratory irritation.